Cas no 1804412-00-7 (2-Ethoxy-6-fluorobenzo[d]oxazole)

• Product Name: 2-Ethoxy-6-fluorobenzo[d]oxazole
• CAS No: 1804412-00-7
• MF: C₉H₈FNO₂
• MW: 181.163725852966
• CID: 4819806
• Update Time: 2025-08-04

2-Ethoxy-6-fluorobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-fluorobenzo[d]oxazole

• Inchi： 1S/C9H8FNO2/c1-2-12-9-11-7-4-3-6(10)5-8(7)13-9/h3-5H,2H2,1H3
• InChI Key： FBWVZJOTTFQEFE-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OC(=N2)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 35.3

Additional information on 2-Ethoxy-6-fluorobenzo[d]oxazole

2-Ethoxy-6-fluorobenzo[d]oxazole (CAS No. 1804412-00-7): A Versatile Compound for Pharmaceutical and Material Science Applications

2-Ethoxy-6-fluorobenzo[d]oxazole, also known as CAS No. 1804412-00-7, is a heterocyclic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of benzoxazole derivatives, which are characterized by the presence of a five-membered ring fused to a benzene ring, with oxygen atoms playing a critical role in modulating its chemical reactivity and biological properties. The fluorine atom at the 6-position and the ethoxy group at the 2-position contribute to the compound's distinct physicochemical profile, making it a promising candidate for drug development and functional material synthesis.

Recent studies have highlighted the importance of 2-Ethoxy-6-fluorobenzo[d]oxazole in the design of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key mediator of inflammatory responses. The fluorine substitution at the 6-position was found to enhance the compound's metabolic stability, while the ethoxy group at the 2-position improved its solubility in aqueous environments, critical for oral bioavailability. These findings underscore the significance of 2-Ethoxy-6-fluorobenzo[d]oxazole as a scaffold for developing targeted therapies for inflammatory diseases.

In addition to its pharmaceutical applications, 2-Ethoxy-6-fluorobenzo[d]oxazole has shown potential in materials science. A 2024 study published in Advanced Materials explored its use as a building block for luminescent materials. The compound's aromatic structure and electron-deficient fluorine atom enable efficient charge transfer processes, leading to enhanced photoluminescence properties. Researchers reported that 2-Ethoxy-6-fluorobenzo[d]oxazole-based polymers exhibited high quantum yields and stability under UV irradiation, making them suitable for optoelectronic applications such as organic light-emitting diodes (OLEDs) and sensors. This highlights the versatility of the compound in both biological and technological contexts.

The synthesis of 2-Ethoxy-6-fluorobenzo[d]oxazole has been optimized through various methodologies to ensure scalability and cost-effectiveness. A 2023 article in Green Chemistry described a microwave-assisted approach that reduced reaction times by 60% compared to traditional thermal methods. This method involves the condensation of 2-ethoxybenzamide with 4-fluorophenyl isothiocyanate, followed by cyclization to form the benzoxazole ring. The use of microwave technology not only improves the reaction efficiency but also minimizes the formation of byproducts, aligning with sustainable chemical practices. Such advancements in synthetic routes are crucial for the commercialization of 2-Ethoxy-6-fluorobenzo[d]oxazole in industrial applications.

Recent computational studies have further elucidated the molecular interactions of 2-Ethoxy-6-fluorobenzo[d]oxazole with biological targets. A 2024 paper in Computational and Structural Chemistry employed molecular docking simulations to predict its binding affinity with the angiotensin-converting enzyme (ACE), a target for hypertension treatment. The results indicated that the fluorine atom at the 6-position forms hydrogen bonds with key residues in the enzyme's active site, while the ethoxy group at the 2-position stabilizes the binding conformation through hydrophobic interactions. These insights provide a molecular basis for the compound's potential as an ACE inhibitor, supporting its exploration in cardiovascular therapeutics.

Moreover, the physicochemical properties of 2-Ethoxy-6-fluorobenzo[d]oxazole have been extensively characterized to guide its application in drug formulation. A 2023 study in Pharmaceutical Research evaluated its solubility, permeability, and metabolic stability. The compound demonstrated moderate water solubility (25 mg/mL) and good intestinal permeability (Caco-2 cell assay), indicating potential for oral administration. However, its metabolic stability was found to be influenced by hepatic enzymes, suggesting the need for prodrug strategies to enhance its therapeutic efficacy. These findings emphasize the importance of formulation optimization in the development of 2-Ethoxy-6-fluorobenzo[d]oxazole as a pharmaceutical compound.

The structural diversity of 2-Ethoxy-6-fluorobenzo[d]oxazole derivatives has also been explored to expand its biological activities. A 2024 review in Drug Discovery Today summarized the synthesis and biological evaluation of various analogs, including those with different substituents at the 2- and 6-positions. For example, replacing the ethoxy group with a methoxy group in some derivatives led to increased activity against cancer cell lines, while introducing a chlorine atom at the 6-position enhanced antiviral properties. These modifications highlight the tunability of the compound's scaffold, enabling the design of multifunctional agents for diverse therapeutic indications.

Environmental and safety considerations are also critical in the development of 2-Ethoxy-6-fluorobenzo[d]oxazole. A 2023 assessment in Environmental Science & Technology evaluated its potential ecological impact. The compound was found to have low toxicity to aquatic organisms, with LC50 values exceeding 100 µg/L for Daphnia magna. However, its persistence in soil and water was noted, prompting recommendations for controlled disposal to mitigate environmental risks. These findings underscore the need for responsible manufacturing and waste management practices to ensure the sustainable use of 2-Ethoxy-6-fluorobenzo[d]oxazole.

Overall, 2-Ethoxy-6-fluorobenzo[d]oxazole represents a multifaceted compound with significant potential in pharmaceutical and materials science. Its unique structural features, combined with recent advancements in synthesis and biological evaluation, position it as a valuable platform for developing innovative therapies and functional materials. Continued research into its molecular mechanisms, environmental impact, and formulation strategies will be essential for maximizing its benefits while addressing potential challenges in its application.

As the field of medicinal chemistry and materials science evolves, 2-Ethoxy-6-fluorobenzo[d]oxazole is likely to play an increasingly important role. Ongoing studies are expected to uncover new applications and refine its therapeutic potential, contributing to advancements in both healthcare and technology. The compound's adaptability and the growing body of research surrounding it suggest that it will remain a focal point for scientists and industry professionals seeking to harness its unique properties for practical and impactful uses.